Cas no 26629-41-4 (PST-2286;PST 2286; 17-Hydroxydigitoxigenin; 17Hydroxydigitoxigenin; 17 Hydroxydigitoxigenin)

• Product Name: PST-2286;PST 2286; 17-Hydroxydigitoxigenin; 17Hydroxydigitoxigenin; 17 Hydroxydigitoxigenin
• CAS No: 26629-41-4
• Molecular Formula: C₂₃H₃₄O₅
• Molecular Weight: 390.513067722321
• MDL: MFCD28144722
• CID: 4642870
• PubChem ID: 70075738

PST-2286;PST 2286; 17-Hydroxydigitoxigenin; 17Hydroxydigitoxigenin; 17 Hydroxydigitoxigenin Properties

Names and Identifiers

• (3beta,5beta)-3,14,17-Trihydroxycard-20(22)-enolide
• PST2286
• BCP08064
• PST-2286;PST 2286; 17-Hydroxydigitoxigenin; 17Hydroxydigitoxigenin; 17 Hydroxydigitoxigenin
• 4-((3S,5R,8R,9S,10S,13S,14S,17S)-3,14,17-trihydroxy-10,13-dimethylhexadecahydro-1H-cyclopenta[a]phenanthren-17-yl)furan-2(5H)-one
• SCHEMBL7390400
• A-Hydroxydigitoxigenin
• 17
• CS-0028561
• HY-107462
• Card-20(22)-enolide, 3,14,17-trihydroxy-, (3beta,5beta)- (9CI)
• 17-Hydroxydigitoxigenin
• 3-[(3S,5R,8R,9S,10S,13S,14S,17S)-3,14,17-trihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,15,16-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]-2H-furan-5-one
• AKOS040744732
• MFCD28144722
• 26629-41-4

• MDL： MFCD28144722
• InChIKey： PBAPWFMQSGITBY-UHFFFAOYSA-N
• Inchi： 1S/C23H34O5/c1-20-7-5-16(24)11-14(20)3-4-18-17(20)6-8-21(2)22(26,9-10-23(18,21)27)15-12-19(25)28-13-15/h12,14,16-18,24,26-27H,3-11,13H2,1-2H3
• SMILES： OC12CCC(C3=CC(=O)OC3)(C1(C)CCC1C3(C)CCC(CC3CCC21)O)O

Computed Properties

• Exact Mass: 390.24062418g/mol
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 1
• Monoisotopic Mass: 390.24062418g/mol
• Heavy Atom Count: 28
• Complexity: 733
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Topological Polar Surface Area: 87

Experimental Properties

• Solubility: Very slightly soluble (0.28 g/l) (25 º C),
• Density: 1.303±0.06 g/cm3 (20 ºC 760 Torr),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid lactones Cardenolides and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cardenolides and derivatives